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molecular formula C17H25BrN2O2 B1407938 Tert-butyl 4-[(4-bromo-2-methylphenyl)methyl]piperazine-1-carboxylate CAS No. 1446819-44-8

Tert-butyl 4-[(4-bromo-2-methylphenyl)methyl]piperazine-1-carboxylate

Cat. No. B1407938
CAS RN: 1446819-44-8
M. Wt: 369.3 g/mol
InChI Key: QTRJYMPEDABQBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09133148B2

Procedure details

A 500 mL round-bottom flask was charged with 4-bromo-2-methylbenzaldehyde (8.00 g, 40.2 mmol, 1.00 equiv), tert-butyl piperazine-1-carboxylate (9.40 g, 50.5 mmol, 1.26 equiv), triethylamine (6.50 g, 64.2 mmol, 1.60 equiv) and dichloroethane (200 mL). The resulting solution was stirred for 30 min at room temperature. Solid sodium triacetoxyborohydride (27.0 g, 127 mmol, 3.17 equiv) was added. The resulting solution was stirred overnight at room temperature. The reaction progress was monitored by LCMS. The reaction was then quenched by the addition of water (100 mL). The resulting solution was extracted with dichloromethane (3×200 mL) and the organic layers were combined, washed with brine (2×200 mL), dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was chromatographed on a silica gel column with ethyl acetate/petroleum ether (2/3) to yield 10.0 g (67% yield) of tert-butyl 4-[(4-bromo-2-methylphenyl)methyl]piperazine-1-carboxylate as a white solid. LCMS (ESI, m/z): 369 [M+H]+.
Name
4-bromo-2-methylbenzaldehyde
Quantity
8 g
Type
reactant
Reaction Step One
Name
tert-butyl piperazine-1-carboxylate
Quantity
9.4 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
6.5 g
Type
reactant
Reaction Step One
Name
dichloroethane
Quantity
200 mL
Type
solvent
Reaction Step One
Name
sodium triacetoxyborohydride
Quantity
27 g
Type
reactant
Reaction Step Two
Name
tert-butyl 4-[(4-bromo-2-methylphenyl)methyl]piperazine-1-carboxylate
Yield
67%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[C:4]([CH3:10])[CH:3]=1.[N:11]1([C:17]([O:19][C:20]([CH3:23])([CH3:22])[CH3:21])=[O:18])[CH2:16][CH2:15][NH:14][CH2:13][CH2:12]1.C(N(CC)CC)C.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>ClC(Cl)C>[Br:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][N:14]2[CH2:13][CH2:12][N:11]([C:17]([O:19][C:20]([CH3:23])([CH3:22])[CH3:21])=[O:18])[CH2:16][CH2:15]2)=[C:4]([CH3:10])[CH:3]=1 |f:3.4|

Inputs

Step One
Name
4-bromo-2-methylbenzaldehyde
Quantity
8 g
Type
reactant
Smiles
BrC1=CC(=C(C=O)C=C1)C
Name
tert-butyl piperazine-1-carboxylate
Quantity
9.4 g
Type
reactant
Smiles
N1(CCNCC1)C(=O)OC(C)(C)C
Name
triethylamine
Quantity
6.5 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
dichloroethane
Quantity
200 mL
Type
solvent
Smiles
ClC(C)Cl
Step Two
Name
sodium triacetoxyborohydride
Quantity
27 g
Type
reactant
Smiles
C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting solution was stirred for 30 min at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The resulting solution was stirred overnight at room temperature
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
The reaction was then quenched by the addition of water (100 mL)
EXTRACTION
Type
EXTRACTION
Details
The resulting solution was extracted with dichloromethane (3×200 mL)
WASH
Type
WASH
Details
washed with brine (2×200 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was chromatographed on a silica gel column with ethyl acetate/petroleum ether (2/3)

Outcomes

Product
Details
Reaction Time
 30 min
Name
tert-butyl 4-[(4-bromo-2-methylphenyl)methyl]piperazine-1-carboxylate
Type
product
Smiles
BrC1=CC(=C(C=C1)CN1CCN(CC1)C(=O)OC(C)(C)C)C
Measurements
Type Value Analysis
AMOUNT: MASS 10 g
YIELD: PERCENTYIELD 67%
YIELD: CALCULATEDPERCENTYIELD 67.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.